Cas no 890839-15-3 (2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid)
2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzoic acid
- 2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
-
- MDL: MFCD22493829
- Inchi: 1S/C14H20BNO4/c1-13(2)14(3,4)20-15(19-13)9-6-7-10(12(17)18)11(8-9)16-5/h6-8,16H,1-5H3,(H,17,18)
- InChI Key: FFUKAOSOQKRHEW-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC(C(=O)O)=C(C=2)NC)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 369
- Topological Polar Surface Area: 67.8
2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1198394-1g |
4-Carboxy-3-(methylamino)phenylboronic Acid Pinacol Ester |
890839-15-3 | 95% | 1g |
$1000 | 2024-07-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529286-1g |
2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid |
890839-15-3 | 98% | 1g |
¥7862.00 | 2024-04-26 | |
| eNovation Chemicals LLC | Y1198394-1g |
4-Carboxy-3-(methylamino)phenylboronic Acid Pinacol Ester |
890839-15-3 | 95% | 1g |
$1000 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1198394-1g |
4-Carboxy-3-(methylamino)phenylboronic Acid Pinacol Ester |
890839-15-3 | 95% | 1g |
$1000 | 2025-02-19 |
2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid
Introduction to 2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic Acid (CAS No 890839-15-3)
The compound2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid, identified by the CAS number890839-15-3, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a benzoic acid backbone with a methylamino group at the 2-position and a tetramethyl-dioxaborolane substituent at the 4-position. These functional groups confer the compound with distinctive chemical reactivity and physical properties.
Recent studies have highlighted the importance ofdioxaborolane groups in enhancing the stability and reactivity of organic compounds. The tetramethyl substitution pattern in this compound further stabilizes the dioxaborolane ring through steric hindrance and electronic effects. This makes2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid a promising candidate for applications in catalysis and materials synthesis.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzoic acid derivative followed by the introduction of the methylamino and dioxaborolane groups. Researchers have explored various methodologies to optimize the synthesis pathway, including transition-metal-catalyzed coupling reactions and boron-based cross-coupling techniques. These advancements have significantly improved the yield and purity of the compound.
In terms of applications,2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid has shown potential in drug discovery due to its ability to act as a bioisostere or pharmacophore mimic in medicinal chemistry. The methylamino group contributes to hydrogen bonding capabilities while the dioxaborolane moiety provides unique electronic properties that can influence drug-target interactions.
Moreover,dioxaborolane-containing compounds are increasingly being investigated for their role in boron-based therapeutics and diagnostics. The tetramethyl substitution pattern in this compound not only enhances its stability but also makes it compatible with various biological systems. This dual functionality positions it as a valuable tool in both academic research and industrial development.
In conclusion,CAS No 890839-15-3, or2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid, represents an exciting advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a subject of ongoing research interest as scientists continue to explore its full potential in drug discovery and materials science.
890839-15-3 (2-(Methylamino)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)